8-(1-Azepanylmethyl)-3-(2,3-dihydro-1,4-benzodioxin-6-yl)-7-hydroxy-4H-chromen-4-one
8-(1-Azepanylmethyl)-3-(2,3-dihydro-1,4-benzodioxin-6-yl)-7-hydroxy-4H-chromen-4-one
Brand Name:
Vulcanchem
CAS No.:
637751-81-6
VCID:
VC0385443
InChI:
InChI=1S/C24H25NO5/c26-20-7-6-17-23(27)19(16-5-8-21-22(13-16)29-12-11-28-21)15-30-24(17)18(20)14-25-9-3-1-2-4-10-25/h5-8,13,15,26H,1-4,9-12,14H2
SMILES:
C1CCC[NH+](CC1)CC2=C(C=CC3=C2OC=C(C3=O)C4=CC5=C(C=C4)OCCO5)[O-]
Molecular Formula:
C24H25NO5
Molecular Weight:
407.5g/mol
8-(1-Azepanylmethyl)-3-(2,3-dihydro-1,4-benzodioxin-6-yl)-7-hydroxy-4H-chromen-4-one
CAS No.: 637751-81-6
Main Products
VCID: VC0385443
Molecular Formula: C24H25NO5
Molecular Weight: 407.5g/mol
| CAS No. | 637751-81-6 |
|---|---|
| Product Name | 8-(1-Azepanylmethyl)-3-(2,3-dihydro-1,4-benzodioxin-6-yl)-7-hydroxy-4H-chromen-4-one |
| Molecular Formula | C24H25NO5 |
| Molecular Weight | 407.5g/mol |
| IUPAC Name | 8-(azepan-1-ium-1-ylmethyl)-3-(2,3-dihydro-1,4-benzodioxin-6-yl)-4-oxochromen-7-olate |
| Standard InChI | InChI=1S/C24H25NO5/c26-20-7-6-17-23(27)19(16-5-8-21-22(13-16)29-12-11-28-21)15-30-24(17)18(20)14-25-9-3-1-2-4-10-25/h5-8,13,15,26H,1-4,9-12,14H2 |
| Standard InChIKey | KJPOYNHCKIWCPL-UHFFFAOYSA-N |
| SMILES | C1CCC[NH+](CC1)CC2=C(C=CC3=C2OC=C(C3=O)C4=CC5=C(C=C4)OCCO5)[O-] |
| Canonical SMILES | C1CCC[NH+](CC1)CC2=C(C=CC3=C2OC=C(C3=O)C4=CC5=C(C=C4)OCCO5)[O-] |
| PubChem Compound | 4921287 |
| Last Modified | Nov 11 2021 |
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